Cas no 1935462-74-0 (2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol e)

• Product Name: 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol e
• CAS No: 1935462-74-0
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 6048792
• PubChem ID: 130915271
• Update Time: 2025-10-31

2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol e Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol e
• 1,3,4-Thiadiazole, 2-bromo-5-(tetrahydro-3-methoxy-3-furanyl)-
• 2-Bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole
• 1935462-74-0
• EN300-4745070

• Inchi： 1S/C7H9BrN2O2S/c1-11-7(2-3-12-4-7)5-9-10-6(8)13-5/h2-4H2,1H3
• InChI Key： PXOMLKFIXVINFK-UHFFFAOYSA-N
• SMILES： S1C(C2(OC)CCOC2)=NN=C1Br

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 358.6±52.0 °C(Predicted)
• pka: -1.40±0.10(Predicted)

Additional information on 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol e

2-Bromo-5-(3-Methoxyoxolan-3-yl)-1,3,4-Thiadiazole: An Overview of CAS No. 1935462-74-0

2-Bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole (CAS No. 1935462-74-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole consists of a 1,3,4-thiadiazole ring substituted with a bromine atom at the 2-position and a 3-methoxyoxolan-3-yl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine atom is known to enhance the lipophilicity of the compound, which can improve its ability to cross cell membranes and interact with biological targets. The 3-methoxyoxolan-3-yl group adds complexity to the molecule and may contribute to its pharmacological activity by forming hydrogen bonds or other non-covalent interactions with target proteins.

Recent studies have highlighted the potential therapeutic applications of 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibited bacterial growth by disrupting cell wall synthesis and interfering with essential metabolic pathways. This finding suggests that 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole could be developed into a novel antibacterial agent to combat multidrug-resistant infections.

In addition to its antimicrobial properties, 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole has shown promise in cancer research. A study published in Cancer Letters demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS). These findings indicate that 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole could be further investigated as a potential anticancer agent.

The synthetic route for preparing 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole has been well-documented in the literature. Typically, the synthesis involves several steps starting from readily available starting materials. One common approach is to react a suitable thiosemicarbazide derivative with an appropriate aldehyde or ketone to form an intermediate thiadiazole ring. Subsequent functionalization steps can then introduce the bromine and 3-methoxyoxolan-3-yl groups onto the thiadiazole scaffold. This modular synthetic strategy allows for easy modification and optimization of the compound's structure to enhance its biological activity or improve its pharmacokinetic properties.

The physicochemical properties of 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole have also been characterized in detail. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies. However, its limited solubility in water may pose challenges for certain applications and may necessitate the use of solubilizing agents or alternative delivery systems.

To further explore the potential applications of 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole, ongoing research is focusing on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins. These studies aim to identify key structural features that contribute to the compound's biological activity and guide the development of more potent analogs.

In conclusion, 2-bromo-5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazole (CAS No. 1935462-74-0) represents an intriguing molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and promising preliminary results make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.